Cas no 7451-47-0 (Carbamic acid,N-hexyl-, ethyl ester)

• Product Name: Carbamic acid,N-hexyl-, ethyl ester
• CAS No: 7451-47-0
• MF: C₉H₁₉NO₂
• MW: 173.25266289711
• CID: 577574
• PubChem ID: 231210
• Update Time: 2025-04-19

Carbamic acid,N-hexyl-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• Carbamic acid,N-hexyl-, ethyl ester
• ethyl N-hexylcarbamate
• NSC-26961
• NSC26961
• DTXSID60282628
• 7451-47-0
• CTEPBUFYCZLELZ-UHFFFAOYSA-N
• n-Hexylurethan
• Ethyl hexylcarbamate
• SCHEMBL301987
• AKOS003849402

• Inchi： 1S/C9H19NO2/c1-3-5-6-7-8-10-9(11)12-4-2/h3-8H2,1-2H3,(H,10,11)
• InChI Key： CTEPBUFYCZLELZ-UHFFFAOYSA-N
• SMILES： O(CC)C(NCCCCCC)=O

Computed Properties

• Exact Mass: 173.14167
• Monoisotopic Mass: 173.142
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 7
• Complexity: 115
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 38.3Ų

Experimental Properties

• Density: 0.914
• Boiling Point: 230°Cat760mmHg
• Flash Point: 92.9°C
• Refractive Index: 1.431
• PSA: 38.33